Cas no 1220017-69-5 (4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride)

• Product Name: 4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride
• CAS No: 1220017-69-5
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 2169525
• Update Time: 2025-06-08

4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-benzyloxymethyl)-piperidine hydrochloride
• 4-{[(4-Chlorobenzyl)oxy]methyl}piperidinehydrochloride
• 4-{[(4-Chlorobenzyl)oxy]methyl}piperidine hydrochloride
• 4-(((4-Chlorobenzyl)oxy)methyl)piperidine hydrochloride
• SBB074508
• 4-(4-chlorobenzyloxymethyl)piperidine hydrochloride
• (4-chlorophenyl)(4-piperidylmethoxy)methane, chloride
• 4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride

• Inchi： 1S/C13H18ClNO.ClH/c14-13-3-1-11(2-4-13)9-16-10-12-5-7-15-8-6-12;/h1-4,12,15H,5-10H2;1H
• InChI Key： CBICZLREIOELQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 186
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride

Research Brief on 4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride (CAS: 1220017-69-5)

4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride (CAS: 1220017-69-5) is a synthetic compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and applications in biomedical research.

The compound belongs to the piperidine class of organic molecules, characterized by a six-membered ring containing one nitrogen atom. Its structural features, including the 4-chlorophenylmethoxy moiety, suggest potential interactions with biological targets such as neurotransmitter receptors or enzymes. Recent literature highlights its role in the synthesis of ligands for G protein-coupled receptors (GPCRs), which are critical in neurological and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers optimized the synthetic route for 4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride, achieving a yield of 85% with high purity (>99%). The study emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluations. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were employed to confirm its structure.

Pharmacological screenings have revealed promising activity of this compound as a modulator of sigma-1 receptors, which are implicated in neuropathic pain and neurodegenerative diseases. In vitro assays demonstrated a binding affinity (Ki) of 120 nM, suggesting its potential as a lead compound for central nervous system (CNS) drug development. However, further in vivo studies are required to assess its bioavailability and safety profile.

Another area of interest is the compound's application in the synthesis of antiviral agents. A 2024 preprint on bioRxiv reported its incorporation into a series of nucleoside analogs, showing inhibitory effects against RNA viruses in cell-based assays. The 4-chlorophenyl group was hypothesized to enhance membrane permeability, a critical factor for antiviral efficacy.

Despite these advancements, challenges remain in scaling up production and addressing potential off-target effects. Regulatory considerations, such as compliance with the International Council for Harmonisation (ICH) guidelines for impurity profiling, are also critical for its transition from research to clinical applications.

In conclusion, 4-{[(4-chlorophenyl)methoxy]methyl}piperidine hydrochloride represents a versatile scaffold in drug discovery. Ongoing research aims to elucidate its structure-activity relationships (SAR) and expand its therapeutic potential. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into clinically viable solutions.